1-(Piperidine-1-sulfonyl)propan-2-amine

• Molecular Formula: C8H18N2O2S
• Molecular Weight: 206.31 g/mol
• IUPAC Name: 1-piperidin-1-ylsulfonylpropan-2-amine
• InChI: InChI=1S/C8H18N2O2S/c1-8(9)7-13(11,12)10-5-3-2-4-6-10/h8H,2-7,9H2,1H3
• InChI Key: QEEZFAHZWCBHBD-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)N1CCCCC1)N

Description

1-(Piperidine-1-sulfonyl)propan-2-amine is a sulfonamide derivative featuring a piperidine ring linked to a propan-2-amine moiety via a sulfonyl group. Its structure combines the rigidity of the piperidine ring with the polar sulfonamide functionality, which may influence its physicochemical properties, such as solubility, lipophilicity, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of a base such as triethylamine to facilitate the reaction between piperidine and sulfonyl chloride . The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactions to enhance efficiency and scalability. The use of catalysts and optimized reaction conditions can further improve the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

1-(Piperidine-1-sulfonyl)propan-2-amine can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The amine group can be reduced to form secondary or tertiary amines.

Substitution: The piperidine ring can undergo substitution reactions with electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions vary depending on the substituent, but common reagents include alkyl halides and strong bases.

Major Products

The major products formed from these reactions include sulfone derivatives, secondary and tertiary amines, and various substituted piperidine derivatives .

Scientific Research Applications

Based on the search results, here's what is known about the compound 1-(Piperidine-1-sulfonyl)propan-2-amine and its applications:

1-(Piperidine-1-sulfonyl)propan-2-amine
1-(Piperidine-1-sulfonyl)propan-2-amine has the molecular formula $C_8H_{18}N_2O_2S$ and a molecular weight of 206.31 . It is identified by the CAS No. 1226419-29-9 . BLD Pharm offers this chemical, specifying that it requires cold-chain transportation .

Potential Research Applications
While the search results do not directly specify the applications of 1-(Piperidine-1-sulfonyl)propan-2-amine, they do provide some context for its potential use in scientific research:

• As a Building Block for NAAA Inhibitors: Research indicates that sulfonamide derivatives, particularly pyrazole azabicyclo[3.2.1]octane sulfonamides, can be potent inhibitors of N-acylethanolamine-hydrolyzing acid amidase (NAAA) . NAAA inhibition is considered a promising approach for managing inflammatory responses . The synthesis of related compounds involves coupling reactions between sulfonyl chlorides and carboxylic acids .
• 5-HT Receptors Research: Piperidine derivatives are being explored for their potential as agonists of 5-HT2A receptors, which play a role in various neurological processes .
• Pharmaceutical research: Piperidine derivatives have a role to play in the treatment of pain, inflammation, or other conditions .

Mechanism of Action

The mechanism of action of 1-(Piperidine-1-sulfonyl)propan-2-amine involves its interaction with specific molecular targets and pathways. The sulfonyl group can form strong interactions with proteins, potentially inhibiting their function. The amine group can participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s biological activity . Key pathways involved may include signal transduction pathways and enzyme inhibition .

Comparison with Similar Compounds

Table 1: Physicochemical Comparison

Compound	Molecular Weight	Key Functional Groups	LogP (Predicted)
1-(Piperidine-1-sulfonyl)propan-2-amine	~220.3	Sulfonamide, Piperidine	~1.2
1-(4-Fluorophenyl)propan-2-amine (4-FA)	153.2	Fluorophenyl, Amine	~1.8
1-(2,5-Dimethoxyphenyl)propan-2-amine	195.2	Methoxyphenyl, Amine	~1.5

Piperidine-Containing Compounds

• 2-Phenyl-2-(1-piperidinyl)propane (PPP) : This compound shares the piperidine moiety but lacks the sulfonamide group. PPP is used in research as a structural analog of phencyclidine (PCP), highlighting the role of piperidine in modulating CNS activity. The sulfonamide in 1-(Piperidine-1-sulfonyl)propan-2-amine may enhance solubility compared to PPP’s hydrophobic phenyl group .
• 1-Methanesulfonyl-piperidin-4-amine: A related sulfonamide-piperidine hybrid, this compound demonstrates the synthetic utility of sulfonyl groups in forming stable intermediates for drug discovery.

Table 2: Pharmacokinetic Properties

Compound	Water Solubility (mg/mL)	Metabolic Stability (t½)
1-(Piperidine-1-sulfonyl)propan-2-amine	~10 (moderate)	~2–4 hours (predicted)
2-Phenyl-2-(1-piperidinyl)propane (PPP)	<1 (low)	~6 hours (in vitro)
1-Methanesulfonyl-piperidin-4-amine	~15 (high)	>8 hours (in vitro)

Sulfonamide-Based Compounds

• Organic Selenium Compounds (C1–C4): β-Selenoamines like 1-phenyl-3-(p-tolylselanyl)propan-2-amine (C1) incorporate selenium for oxidative stress protection. The sulfonamide group in 1-(Piperidine-1-sulfonyl)propan-2-amine may offer different redox-modulating effects, as sulfonamides are less likely to participate in radical scavenging but may inhibit enzymes like carbonic anhydrase .
• Methanesulfonyl-Piperidine Derivatives : Used in patent syntheses (e.g., EP 2 402 347 A1), these compounds highlight the sulfonamide’s role in enhancing reactivity during cross-coupling reactions, suggesting similar utility for the target compound in organic synthesis .

Research Implications and Gaps

While direct data on 1-(Piperidine-1-sulfonyl)propan-2-amine are sparse, comparisons with structural analogs suggest:

Synthetic Potential: Likely synthesized via sulfonylation of propan-2-amine with piperidine-1-sulfonyl chloride, analogous to methods in .

Pharmacological Profile : May differ from phenylpropan-2-amine derivatives due to reduced lipophilicity and altered receptor interactions.

Safety and Toxicity : Piperidine-sulfonamide hybrids may exhibit lower acute toxicity compared to selenium-containing analogs but require empirical validation .

Key Research Needs :

• Experimental determination of LogP, solubility, and metabolic stability.
• Screening for biological activity (e.g., enzyme inhibition, receptor binding).

Biological Activity

1-(Piperidine-1-sulfonyl)propan-2-amine, a compound featuring a piperidine ring with a sulfonyl group, has garnered attention in medicinal chemistry due to its unique biological activities. This article delves into the biological activity of this compound, exploring its mechanisms of action, therapeutic potential, and structure-activity relationships (SAR) based on diverse research findings.

Chemical Structure and Properties

The chemical structure of 1-(Piperidine-1-sulfonyl)propan-2-amine is characterized by the presence of a piperidine ring and a sulfonyl group attached to a propan-2-amine moiety. This configuration enhances its reactivity and interaction with biological targets.

Molecular Formula

• Molecular Formula: C₈H₁₈N₂O₂S
• Molar Mass: Approximately 190.31 g/mol

The sulfonyl group significantly influences the compound's solubility and binding affinity to various biological receptors.

The biological activity of 1-(Piperidine-1-sulfonyl)propan-2-amine is primarily attributed to its ability to interact with specific enzymes and receptors. The sulfonyl group allows for strong interactions with active sites, potentially leading to modulation or inhibition of enzyme activity. Additionally, the piperidine ring can engage with various receptors, influencing their signaling pathways.

Key Mechanisms

• Enzyme Inhibition: The sulfonyl group can inhibit enzymes by binding to their active sites.
• Receptor Modulation: The piperidine structure allows for interaction with neurotransmitter receptors, potentially affecting signaling pathways related to pain, inflammation, and other physiological processes.

Biological Activity

1-(Piperidine-1-sulfonyl)propan-2-amine has been investigated for various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. Below are some notable findings from recent studies.

Anti-inflammatory Activity

Research indicates that compounds similar to 1-(Piperidine-1-sulfonyl)propan-2-amine exhibit significant anti-inflammatory effects. For example:

• Study Findings: A study demonstrated that related sulfonamide compounds could activate NF-κB pathways in immune cells, enhancing the release of pro-inflammatory cytokines . This suggests potential applications in treating inflammatory diseases.

Antimicrobial Activity

The compound has also shown promise as an antimicrobial agent:

• Minimum Inhibitory Concentration (MIC): Studies on piperidine derivatives have reported MIC values ranging from 0.5 to 4 μg/mL against resistant strains of Mycobacterium tuberculosis, indicating strong inhibitory effects .

Table: Summary of Biological Activities

Activity Type	Observations	Reference
Anti-inflammatory	Activation of NF-κB; cytokine release
Antimicrobial	MIC 0.5 - 4 μg/mL against M. tuberculosis
Enzyme Inhibition	Interaction with active sites

Case Studies

Several case studies have explored the therapeutic potential of related compounds:

• Case Study on Anti-inflammatory Effects : A study involving a series of sulfonamide derivatives showed that modifications in the piperidine structure enhanced anti-inflammatory activity in murine models .
• Case Study on Antimycobacterial Activity : Research focused on piperidinothiosemicarbazones revealed strong activity against M. tuberculosis, suggesting structural modifications could lead to more potent derivatives .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 1-(Piperidine-1-sulfonyl)propan-2-amine. Modifications in the piperidine ring and sulfonyl group can significantly alter the compound's efficacy.

Key SAR Insights

• Basicity and Potency : Higher basicity in substituents on the piperidine ring correlates with increased antimycobacterial activity .
• Sulfonyl Group Variations : Different sulfonyl derivatives have shown varying degrees of enzyme inhibition and receptor modulation, emphasizing the importance of this functional group in drug design .